4-Decyn-1-ol

• IUPAC Name: dec-4-yn-1-ol
• InChI: InChI=1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h11H,2-5,8-10H2,1H3
• InChI Key: PBYDSMYJBSYNTG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC#CCCCO
• Molecular Formula: C10H18O
• DSSTOX Substance ID: DTXSID70505714
• Molecular Weight: 154.25 g/mol
• CAS RN: 69222-06-6

Description

4-Decyn-1-ol is a type of organic compound that falls under the category of alcohols. It is a primary homo-propargylic alcohol derivative. It is also known by other names such as cis-4-Decen-1-ol, 4-Decen-1-ol, (4Z)-4-Decen-1-ol, and 4Z-Decen-1-ol.

Molecular Structure Analysis

The molecular formula of this compound is C10H18O. The molecular weight is 154.25. The structure of this compound can be viewed as a 2D Mol file or as a computed 3D SD file.

Scientific Research Applications

• Catalytic Degradation of Pollutants : In a study by Zhou et al. (2019), a novel α-MnO2 material was synthesized and investigated for its catalytic performances in the activation of peroxymonosulfate to degrade organic pollutants in water. This research highlights the potential application of similar compounds in environmental remediation efforts, particularly in water treatment processes (Zhou et al., 2019).

• Synthesis of Complex Organic Compounds : Todoroki et al. (2014) demonstrated the total synthesis of (-)-4-Hydroxyzinowol, a complex organic compound with potential implications in cancer treatment. This research illustrates the role of sophisticated chemical synthesis techniques in developing potent inhibitors for medical applications (Todoroki et al., 2014).

• Mosquito Attractants and Pest Control : A study by Cilek et al. (2012) evaluated the effectiveness of various alkynols, including 4-Decyn-1-ol analogs, as attractants to mosquitoes. This research is significant for developing new strategies in pest control, particularly in controlling mosquito populations to curb diseases like malaria and dengue (Cilek et al., 2012).

• Intramolecular Interactions in Organic Molecules : Research on molecules like 4-penten-1-ol by Trætteberg et al. (1985) offers insights into the molecular structure and intramolecular interactions, which are critical for understanding the behavior of similar organic compounds like this compound in various chemical reactions (Trætteberg et al., 1985).

• Chemical Library Construction in Drug Discovery : Franzini and Randolph (2016) discussed the construction of DNA-encoded chemical libraries, highlighting the role of compounds like this compound in the development of new drugs. This research underscores the importance of diverse chemical compounds in advancing pharmaceutical research (Franzini & Randolph, 2016).

Safety and Hazards

4-Decyn-1-ol, like other propargylic alcohols, can be toxic to aquatic life with long-lasting effects. It’s important to avoid release to the environment, and any spillage should be collected. It’s also advised to avoid contact with skin, eyes, or clothing, and to avoid ingestion and inhalation.